![molecular formula C16H14Cl2F2N2O2S B4777519 1-(3,4-dichlorophenyl)-4-[(2,5-difluorophenyl)sulfonyl]piperazine](/img/structure/B4777519.png)
1-(3,4-dichlorophenyl)-4-[(2,5-difluorophenyl)sulfonyl]piperazine
Overview
Description
1-(3,4-dichlorophenyl)-4-[(2,5-difluorophenyl)sulfonyl]piperazine, commonly known as DSP-4, is a chemical compound used in scientific research. DSP-4 is a selective neurotoxin that is used to study the noradrenergic system in the brain.
Mechanism of Action
DSP-4 enters noradrenergic neurons through the norepinephrine transporter and is then selectively taken up by vesicles. Once inside the vesicles, DSP-4 is oxidized by monoamine oxidase to form a reactive metabolite that binds irreversibly to vesicular monoamine transporter 2 (VMAT2), causing the depletion of norepinephrine from the vesicles. The depletion of norepinephrine leads to the degeneration of noradrenergic neurons.
Biochemical and Physiological Effects:
The depletion of norepinephrine by DSP-4 has several biochemical and physiological effects. It reduces the release of norepinephrine in the brain, leading to a decrease in sympathetic tone, blood pressure, and heart rate. It also affects the function of other neurotransmitter systems, such as dopamine and serotonin, that are modulated by the noradrenergic system.
Advantages and Limitations for Lab Experiments
The advantages of using DSP-4 in lab experiments are its selectivity and specificity for noradrenergic neurons. It allows researchers to study the noradrenergic system without affecting other neurotransmitter systems. The limitations of using DSP-4 are its irreversible binding to VMAT2 and the potential for off-target effects. It is also important to note that the effects of DSP-4 on the noradrenergic system may vary depending on the species, age, and sex of the animals used in the experiments.
Future Directions
There are several future directions for the use of DSP-4 in scientific research. One direction is to investigate the role of the noradrenergic system in the development and progression of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study the effects of DSP-4 on the noradrenergic system in different brain regions and circuits, such as the prefrontal cortex and the amygdala. Additionally, the development of new compounds that selectively target other neurotransmitter systems, such as dopamine and serotonin, may provide new insights into the complex interactions between different neurotransmitter systems in the brain.
Scientific Research Applications
DSP-4 is used to study the noradrenergic system in the brain. It selectively destroys noradrenergic neurons in the locus coeruleus, a small nucleus in the brainstem that is the major source of norepinephrine in the brain. DSP-4 is used to investigate the role of the noradrenergic system in various physiological and pathological conditions, such as stress, anxiety, depression, and neurodegenerative diseases.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-4-(2,5-difluorophenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2F2N2O2S/c17-13-3-2-12(10-14(13)18)21-5-7-22(8-6-21)25(23,24)16-9-11(19)1-4-15(16)20/h1-4,9-10H,5-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXKHMXCPEPPNTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=C(C=CC(=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2F2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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